Ethyl 2-acetamido-2-anilino-3,3,3-trifluoropropionate

• Molecular Formula: C13H15F3N2O3
• Molecular Weight: 304.26 g/mol
• IUPAC Name: ethyl 2-acetamido-2-anilino-3,3,3-trifluoropropanoate
• InChI: InChI=1S/C13H15F3N2O3/c1-3-21-11(20)12(13(14,15)16,17-9(2)19)18-10-7-5-4-6-8-10/h4-8,18H,3H2,1-2H3,(H,17,19)
• InChI Key: ZURYAGZNOOGKKS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C(F)(F)F)(NC1=CC=CC=C1)NC(=O)C

Description

Ethyl 2-acetamido-2-anilino-3,3,3-trifluoropropionate is a synthetic organic compound with a complex structure that includes an ethyl ester, an acetamido group, an anilino group, and three fluorine atoms attached to a propionate backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 2-acetamido-2-anilino-3,3,3-trifluoropropionate typically involves multiple steps, starting with the preparation of the trifluoropropionate backbone. One common method involves the reaction of ethyl 3,3,3-trifluoropropionate with aniline in the presence of a base to form the anilino derivative. This intermediate is then reacted with acetic anhydride to introduce the acetamido group, resulting in the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and advanced purification techniques such as chromatography and crystallization can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

Ethyl 2-acetamido-2-anilino-3,3,3-trifluoropropionate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into amines or alcohols.

Substitution: Nucleophilic substitution reactions can replace the fluorine atoms with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Nucleophiles like amines, thiols, and alcohols can be used under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce primary or secondary amines.

Scientific Research Applications

Ethyl 2-acetamido-2-anilino-3,3,3-trifluoropropionate has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound can be used in studies involving enzyme inhibition and protein interactions due to its unique structure.

Industry: It can be used in the production of specialty chemicals and materials with specific properties, such as fluorinated polymers.

Mechanism of Action

The mechanism of action of Ethyl 2-acetamido-2-anilino-3,3,3-trifluoropropionate involves its interaction with molecular targets such as enzymes and receptors. The trifluoromethyl group enhances the compound’s lipophilicity and metabolic stability, allowing it to effectively bind to its targets and exert its effects. The acetamido and anilino groups contribute to the compound’s ability to form hydrogen bonds and other interactions with biological molecules.

Comparison with Similar Compounds

Similar Compounds

Ethyl 2-acetamido-2-(3-chloroanilino)-3,3,3-trifluoropropionate: Similar structure but with a chlorine atom instead of a hydrogen on the anilino group.

Ethyl 2-acetamido-3,3,3-trifluoro-N-[4-(trifluoromethoxy)phenyl]alaninate: Contains a trifluoromethoxy group on the phenyl ring.

Uniqueness

Ethyl 2-acetamido-2-anilino-3,3,3-trifluoropropionate is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. The presence of the trifluoromethyl group enhances its stability and lipophilicity, making it a valuable compound for various applications.